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A Versatile Organic Building Block

7-Chloro-1-heptanol is valued in organic synthesis as a bifunctional intermediate due to its distinct

reactive sites: a terminal chlorine atom and a hydroxyl group [1]. This structure allows it to undergo various

transformations, making it a flexible starting point for constructing more complex molecules [1].

Its primary applications span several areas of chemical research and development [1] [2]:

Organic Synthesis & Pharmaceutical Intermediates: Serves as a foundational building block in the

multi-step synthesis of complex organic molecules, including potential pharmaceuticals.
Specialty Chemicals: Its amphiphilic nature (both water-attracting and water-repelling parts) makes

it suitable for producing surfactants and emulsifiers.
Material Science: Researchers explore its use in modifying polymers and developing new materials

with specific surface properties.
General Research & Development: Its well-defined reactivity makes it a staple in R&D labs for

exploring new chemical reactions and synthesizing novel compounds.

Synthesis and Key Properties

The synthesis of 7-Chloro-1-heptanol primarily involves the chlorination of 1-heptanol. The most efficient

method uses thionyl chloride (SOCl₂), which provides high yields and relatively straightforward purification

due to gaseous by-products [2].
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The workflow for its synthesis and subsequent application as a building block can be summarized as follows:

1-Heptanol
(Starting Material)

Chlorination
Reagent: Thionyl Chloride (SOCl₂)
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Synthesis and application pathway of 7-Chloro-1-heptanol.

The table below compares the common synthesis routes as detailed in the search results [2]:
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Starting
Material

Reagent Conditions
Yield
(%)

Mechanism

1-Heptanol Thionyl chloride (SOCl₂) Reflux, 80-100°C, 2-

4 h

85-92 SNi/SN2

1-Heptanol Phosphorus trichloride

(PCl₃)

Reflux, 70-90°C, 3-6

h

78-85 SN2

7-

Bromoheptanol

Lithium chloride (LiCl) DMF, 120°C, 8-12 h 65-75 SN2 (Halogen

exchange)

Key Chemical Properties:

Molecular Formula: C₇H₁₅ClO [3] [2]
Molecular Weight: 150.64 g/mol [2]

CAS Number: 55944-70-2 [2]
Reactivity: The chlorine atom is susceptible to nucleophilic substitution, allowing the formation of

derivatives. The hydroxyl group can be oxidized or participate in hydrogen bonding [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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